molecular formula C16H16O3 B8709501 (4-Methoxy-2-methylphenyl)(4-methoxyphenyl)methanone CAS No. 51974-20-0

(4-Methoxy-2-methylphenyl)(4-methoxyphenyl)methanone

Cat. No.: B8709501
CAS No.: 51974-20-0
M. Wt: 256.30 g/mol
InChI Key: YYITYTVKMITNLO-UHFFFAOYSA-N
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Description

(4-Methoxy-2-methylphenyl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C16H16O3 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

51974-20-0

Molecular Formula

C16H16O3

Molecular Weight

256.30 g/mol

IUPAC Name

(4-methoxy-2-methylphenyl)-(4-methoxyphenyl)methanone

InChI

InChI=1S/C16H16O3/c1-11-10-14(19-3)8-9-15(11)16(17)12-4-6-13(18-2)7-5-12/h4-10H,1-3H3

InChI Key

YYITYTVKMITNLO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC)C(=O)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-methyl-4,4'-dimethoxybenzophenone was prepared from the Friedel-Crafts reaction of 3-methyl anisole with anisoyl chloride using aluminum chloride as catalyst and hexane as the solvent. The benzophenone product (6.1 grams, 0.02 mole) was converted to the propargyl alcohol according to the procedure of Example 1, Step 2. The resulting crude oil was taken up in 150 milliliters of benzene and 2.8 grams (0.01 mole) of 2-naphthol and 0.1 grams of p-toluene sulfonic acid were added to the benzene solution. The resulting mixture was stirred at room temperature for about 30 minutes and then poured into an equal volume of 5 percent aqueous sodium hydroxide. The organic layer was washed with water and the benzene solvent removed on a rotary evaporator. The remaining crude product was subjected to column chromatography using a 1:1 mixture of chloroform and hexane as elutant. The photochromic fractions were combined and the product crystallized from a mixture of hexane and ether. The product had a melting range of 112-114C. Nuclear Magnetic Resonance (NMR) analysis of the product confirmed it to be, 3(2-methyl-4-methoxyphenyl)-3-(4methoxyphenyl)-3H-naphtho-[2,1-b]pyran.
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